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Compound of Interest

Compound Name: H-DL-Val-OMe.HCl

Cat. No.: B555495 Get Quote

Essential Safety and Handling Guide for H-DL-
Val-OMe.HCl
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of H-
DL-Val-OMe.HCl (CAS No: 6306-52-1), also known as DL-Valine methyl ester hydrochloride.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
H-DL-Val-OMe.HCl is a chemical compound that requires careful handling to avoid potential

health hazards. The primary risks associated with this compound are irritation to the skin, eyes,

and respiratory system.[1] The following table summarizes the recommended personal

protective equipment to be used when handling this substance.
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Protection Type Recommended PPE Purpose Source

Eye and Face

Protection

Safety goggles or a

face shield

To protect against

splashes and dust.
[2]

Hand Protection
Chemical-resistant

gloves (e.g., nitrile)

To prevent skin

contact and irritation.
[2][3]

Body Protection Laboratory coat

To protect clothing

and skin from

contamination.

[2][4]

Respiratory Protection
Dust mask or

respirator

To be used in case of

insufficient ventilation

or when generating

dust, to avoid

respiratory tract

irritation.

[2]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling procedures are crucial to minimize exposure and prevent contamination. The

following steps should be followed when working with H-DL-Val-OMe.HCl:

Engineering Controls: Always handle H-DL-Val-OMe.HCl in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation of dust or vapors.[2] Ensure that an

eyewash station and a safety shower are readily accessible.[4]

General Handling:

Avoid direct contact with the skin, eyes, and clothing.[5][6]

Do not inhale dust or aerosols.[2]

Weigh and handle the solid material carefully to prevent dust formation.
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Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2]

Keep away from strong oxidizing agents.[2]

Disposal Plan: Waste Management Protocol
The disposal of H-DL-Val-OMe.HCl and any contaminated materials must be carried out in

compliance with all federal, state, and local environmental regulations.[2]

Waste Identification: All waste containing H-DL-Val-OMe.HCl must be clearly labeled as

chemical waste.

Containerization: Use a dedicated, sealed, and properly labeled container for the disposal of

solid waste and any contaminated materials (e.g., gloves, weighing paper).

Spill Management:

Small Spills: Carefully sweep up the spilled solid material, avoiding dust generation, and

place it in a designated chemical waste container.[2]

Large Spills: Evacuate the area and follow your institution's emergency procedures for

chemical spills.

Final Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety office or a licensed chemical waste disposal company.

Experimental Workflow and Safety Relationships
The following diagrams illustrate the recommended workflow for safely handling H-DL-Val-
OMe.HCl and the logical relationships of the safety protocols.
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Caption: Workflow for Safe Handling of H-DL-Val-OMe.HCl.
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Caption: Hazard Mitigation Pathways for H-DL-Val-OMe.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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